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Introduction

TCO-PEG6-amine is a bifunctional molecule integral to the field of bioorthogonal chemistry,
enabling the precise labeling of biomolecules on the surface of living cells. This reagent
features a trans-cyclooctene (TCO) group, a highly reactive dienophile that participates in
inverse-electron-demand Diels-Alder cycloaddition (IEDDA) reactions with tetrazine-conjugated
probes. The inherent speed and selectivity of the TCO-tetrazine ligation, occurring rapidly at
low concentrations without the need for a catalyst, make it an ideal tool for dynamic studies in
complex biological systems.[1][2][3][4] The molecule also contains a six-unit polyethylene
glycol (PEGB6) spacer, which enhances hydrophilicity and minimizes steric hindrance, and a
terminal amine group for covalent attachment to biomolecules of interest.[1][5] These features
collectively make TCO-PEG6-amine a versatile reagent for applications ranging from single-
molecule imaging to tracking receptor dynamics on live cells.[6][7][8]

Principle of TCO-PEG6-amine Labeling

The utility of TCO-PEG6-amine lies in a two-step labeling strategy. First, the amine group of
TCO-PEG6-amine is covalently conjugated to a biomolecule of interest, typically an antibody or
a ligand that targets a specific cell surface protein. This is commonly achieved through the

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15621965#bc-rfq
https://www.benchchem.com/product/b15621965/docs?utm_src=pdf-body#application-notes-tco-peg6-amine-for-live-cell-surface-labeling-and-imaging
https://www.interchim.fr/ft/M/MRU990.pdf
https://www.hilarispublisher.com/open-access/recent-developments-in-tetrazine-ligation-tools-for-pretargeted-nuclear-imaging.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9227058/
https://broadpharm.com/product-categories/peg-linkers/tco-peg
https://www.interchim.fr/ft/M/MRU990.pdf
https://broadpharm.com/product/bp-24156
https://www.benchchem.com/product/b15621965/docs?utm_src=pdf-body#application-notes-tco-peg6-amine-for-live-cell-surface-labeling-and-imaging
https://pubs.rsc.org/en/content/articlelanding/2020/nr/c9nr08594g
https://pubmed.ncbi.nlm.nih.gov/10707088/
https://mcb.berkeley.edu/courses/mcb230/jk_pdfs/1_sako_ncb00.pdf
https://www.benchchem.com/product/b15621965/docs?utm_src=pdf-body#application-notes-tco-peg6-amine-for-live-cell-surface-labeling-and-imaging
https://www.benchchem.com/product/b15621965/docs?utm_src=pdf-body#application-notes-tco-peg6-amine-for-live-cell-surface-labeling-and-imaging
https://www.benchchem.com/product/b15621965/docs?utm_src=pdf-body#application-notes-tco-peg6-amine-for-live-cell-surface-labeling-and-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621965?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

reaction of the amine with an activated ester (e.g., NHS ester) on the targeting biomolecule,
forming a stable amide bond. The resulting TCO-functionalized biomolecule can then be
introduced to live cells. In the second step, a tetrazine-conjugated fluorescent probe is added.
The TCO group on the cell surface-bound biomolecule rapidly and specifically reacts with the
tetrazine probe via IEDDA click chemistry, resulting in stable, covalent labeling of the target
protein. This bioorthogonal approach ensures that the labeling reaction does not interfere with
native cellular processes.

Data Presentation

Table 1: Quantitative Data for TCO-Tetrazine Ligation in Live Cell Imaging
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Cell Type /
Parameter Value o Source
Conditions
Reaction Kinetics
Second-Order Rate o o
Upto 10" M1s1 in vivo applications [2]
Constant (k2)
~2000 M~1s71 9:1 methanol/water [4]
100 - 620 M—1s~1 1,4-dioxane at 25°C 9]
Labeling Efficiency
) ) ) 18F-labeled TCO with
Radiochemical Yield >97% ] 10]
tetrazine-RGD
Cell Viability
Post-Labeling Viability — >96% Skin explant cultures [11]
Primary neurons after
>84% ] ) [12]
photocatalytic labeling
Primary and
>70% immortalized cells up [11]
to 50 pg/mL
Imaging Parameters
Single-molecule
Spatial Accuracy ~30 nm localization [6]

microscopy (SMLM)

Experimental Protocols
Protocol 1: Conjugation of TCO-PEG6-amine to an

Antibody

This protocol describes the conjugation of TCO-PEG6-amine to an antibody via the formation

of a stable amide bond with a pre-activated antibody containing an NHS ester.
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Materials:

Antibody of interest (e.g., anti-EGFR)

TCO-PEG6-amine

NHS-ester activation reagent

Anhydrous DMSO

Reaction Buffer: 100 mM sodium bicarbonate or 50 mM sodium borate, pH 8.0-8.5[13]
Quenching Buffer: 1 M Tris-HCI, pH 8.0

Desalting spin column

Procedure:

Antibody Preparation: If the antibody solution contains primary amines (e.g., Tris buffer) or
stabilizers like BSA, purify the antibody using an appropriate method such as a spin column.
[14] Adjust the antibody concentration to 1-5 mg/mL in the Reaction Buffer.[1]

TCO-PEG6-amine Preparation: Immediately before use, prepare a 10 mM stock solution of
TCO-PEG6-amine in anhydrous DMSO.

Conjugation Reaction: Add a 10- to 20-fold molar excess of the TCO-PEG6-amine solution
to the antibody solution.[1] Mix gently and incubate for 1 hour at room temperature in the
dark.[13]

Quenching: (Optional) Add Quenching Buffer to a final concentration of 50-100 mM to
guench any unreacted NHS esters on the antibody.[1] Incubate for 15 minutes at room
temperature.

Purification: Remove excess, unconjugated TCO-PEG6-amine and quenching reagents
using a desalting spin column equilibrated with PBS.

Characterization: Determine the concentration of the TCO-conjugated antibody using a
protein assay. The conjugate is now ready for cell labeling or can be stored at 4°C.
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Protocol 2: Live Cell Surface Labeling and Imaging

This protocol details the labeling of cell surface proteins on live cells using the TCO-conjugated

antibody and a tetrazine-fluorophore, followed by fluorescence microscopy.

Materials:

Adherent cells cultured on glass-bottom dishes or coverslips
TCO-conjugated antibody (from Protocol 1)
Tetrazine-conjugated fluorophore (e.g., Tetrazine-Cy5)

Cell culture medium

Phosphate-buffered saline (PBS)

Fixative (optional): 4% paraformaldehyde in PBS

Fluorescence microscope

Procedure:

Cell Preparation: Culture cells to the desired confluency (typically 70-80%).

Primary Labeling: Dilute the TCO-conjugated antibody to the desired working concentration
in pre-warmed cell culture medium. Remove the existing medium from the cells and add the
antibody solution. Incubate for 30-60 minutes at 37°C in a COz incubator.

Washing: Gently wash the cells three times with warm PBS to remove unbound antibody.

Secondary Labeling: Dilute the tetrazine-fluorophore to the desired concentration in pre-
warmed cell culture medium. Add this solution to the cells and incubate for 15-30 minutes at
37°C in the dark.

Final Washing: Wash the cells three times with warm PBS to remove the unbound tetrazine-
fluorophore.
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e Imaging: Add fresh, pre-warmed cell culture medium to the cells. Image the labeled cells
immediately using a fluorescence microscope with the appropriate filter sets for the chosen
fluorophore.

o (Optional) Fixation: For fixed-cell imaging, after the final wash, incubate the cells with 4%
paraformaldehyde in PBS for 15 minutes at room temperature.[15] Wash again with PBS
before imaging.

Protocol 3: Cell Viability Assay

This protocol describes a method to assess the viability of cells after the labeling procedure
using a metabolic assay such as the MTT or resazurin assay.[16]

Materials:

Labeled and unlabeled (control) cells in a multi-well plate

MTT or Resazurin reagent

Solubilization solution (for MTT assay)

Plate reader

Procedure:

o Perform the live-cell labeling protocol on cells in a multi-well plate. Include control wells of
unlabeled cells.

« After the final wash, add fresh cell culture medium.
e Add the MTT or resazurin reagent to each well according to the manufacturer's instructions.

 Incubate for 1-4 hours at 37°C.[16] During this time, viable cells will metabolize the reagent,
leading to a color change.

e If using MTT, add the solubilization solution to dissolve the formazan crystals.

o Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.
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o Calculate cell viability as the percentage of the signal from labeled cells relative to the

unlabeled control cells.
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Caption: Experimental workflow for live cell surface labeling.
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Caption: Simplified EGFR signaling pathway for imaging studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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